Cas no 2172052-43-4 (3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine)

• Product Name: 3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine
• CAS No: 2172052-43-4
• MF: C₁₁H₁₀ClN₃S
• MW: 251.735199451447
• CID: 5566483
• PubChem ID: 165595325
• Update Time: 2025-05-24

3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 2172052-43-4
• EN300-1592359
• 3-chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine
• 3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine

• Inchi： 1S/C11H10ClN3S/c1-6-4-8(10(12)15-14-6)11-13-9(5-16-11)7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key： SLZQQQVGGXGRGU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)N=N1)C1=NC(=CS1)C1CC1

Computed Properties

• Exact Mass: 251.0283962g/mol
• Monoisotopic Mass: 251.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine

Recent Advances in the Study of 3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine (CAS: 2172052-43-4)

In recent years, the compound 3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine (CAS: 2172052-43-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route involving a key cyclization step catalyzed by palladium, which significantly reduced the formation of by-products. The compound's structural elucidation was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity for subsequent biological evaluations.

Biological studies have revealed that 3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine exhibits potent inhibitory activity against several protein kinases implicated in cancer progression. In vitro assays demonstrated nanomolar-range IC50 values against kinases such as EGFR and VEGFR2, suggesting its potential as a multi-targeted therapeutic agent. Furthermore, the compound's unique thiazole-pyridazine scaffold has been shown to enhance cellular permeability and target binding affinity, as evidenced by molecular docking simulations and X-ray crystallography studies.

Beyond its anticancer potential, recent investigations have explored the antimicrobial properties of this compound. A 2024 study published in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to fully elucidate the underlying pathways. These findings highlight the versatility of 3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine as a scaffold for developing new antimicrobial agents.

Pharmacokinetic and toxicity profiling of the compound has also advanced in recent months. Preclinical studies in rodent models have shown favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. Notably, the compound demonstrated a favorable safety profile in acute toxicity studies, with no observed adverse effects at therapeutic doses. These results support its progression to further preclinical development, with potential applications in both oncology and infectious disease therapeutics.

In conclusion, 3-Chloro-4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methylpyridazine represents a promising chemical entity with diverse therapeutic potential. Its unique structural features contribute to potent biological activity against multiple targets, while maintaining favorable pharmacokinetic properties. Future research directions may include structure-activity relationship studies to optimize its potency and selectivity, as well as investigations into combination therapies with existing drugs. As the compound progresses through the drug development pipeline, it may offer new treatment options for challenging medical conditions, particularly in areas of unmet medical need.